Cas no 380178-21-2 (2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)
2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- MLS001001973
- 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
- CHEMBL1332786
- AKOS002485542
- SMR000353312
- {[(1,3-dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
- EN300-26608050
- Z18837874
- 380178-21-2
- HMS2586P09
- starbld0001876
- Oprea1_687553
-
- Inchi: 1S/C17H16N2O5S/c1-25-16-12(3-2-6-18-16)17(21)22-9-15(20)19-8-11-4-5-13-14(7-11)24-10-23-13/h2-7H,8-10H2,1H3,(H,19,20)
- InChI Key: RPQBLUJZUSDBHI-UHFFFAOYSA-N
- SMILES: S(C)C1C(=CC=CN=1)C(=O)OCC(NCC1C=CC2=C(C=1)OCO2)=O
Computed Properties
- Exact Mass: 360.07799279g/mol
- Monoisotopic Mass: 360.07799279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 112Ų
2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26608050-0.05g |
{[(1,3-dioxaindan-5-yl)methyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate |
380178-21-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
Professional Introduction to 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate (CAS No. 380178-21-2)
2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. With a CAS number of 380178-21-2, this molecule has garnered attention due to its structural complexity and potential biological activity. The compound features a nicotinate moiety linked to a benzo[d][1,3]dioxol ring system, which is known for its presence in various bioactive natural products and synthetic drugs. This unique structural arrangement suggests that it may exhibit properties relevant to neurological and anti-inflammatory applications, areas where nicotinate derivatives have been extensively studied.
The benzo[d][1,3]dioxol ring, also known as the tetrahydrofuran derivative of dihydroxybenzene, is a core structural unit found in many pharmacologically active compounds. Its presence in this molecule likely contributes to its potential interactions with biological targets such as enzymes and receptors. The methylthio group appended to the nicotinate moiety further enhances the compound's complexity and may influence its pharmacokinetic and pharmacodynamic properties. This structural feature is often explored in medicinal chemistry for its ability to modulate binding affinities and metabolic stability.
In recent years, there has been a growing interest in nicotinate derivatives as potential therapeutic agents. Nicotinic acid (niacin) and its derivatives are well-known for their cholesterol-lowering effects and are widely used in the management of hyperlipidemia. Additionally, nicotinate derivatives have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease, primarily due to their ability to interact with nicotinic acetylcholine receptors (nAChRs). The compound in question may represent a novel derivative with enhanced binding affinity or selectivity for these receptors, making it a valuable candidate for further investigation.
The synthesis of 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The benzo[d][1,3]dioxol ring system is typically constructed through cyclization reactions involving appropriately substituted dihydroxybenzenes. The introduction of the amino group at the 5-position of the benzo[d][1,3]dioxol ring is achieved through nucleophilic substitution reactions, often employing strong bases or metal-catalyzed processes. The subsequent attachment of the 2-oxoethyl chain and the methylthio group requires careful selection of reagents and solvents to minimize side reactions.
The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the biological activity and pharmacokinetic properties of new molecules. By using computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into the binding modes of this compound with potential target proteins. These insights can guide experimental efforts by identifying key structural features that contribute to its activity.
In vitro studies have begun to explore the biological activity of 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate). Initial experiments have focused on its interaction with nAChRs, which are involved in various physiological processes including neurotransmission and cognition. Preliminary results suggest that this compound exhibits moderate affinity for certain nAChR subtypes, indicating potential therapeutic applications in neurological disorders. Further studies are needed to fully characterize its selectivity profile and assess its potential for development into a drug candidate.
The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, stability, and metabolic clearance are critical determinants of its suitability for therapeutic use. Computational models can predict these properties based on the compound's structure, allowing researchers to make informed decisions about optimization strategies. For instance, modifications to improve solubility or metabolic stability could enhance bioavailability and reduce toxicity.
The benzo[d][1,3]dioxol ring system is known for its ability to engage in hydrogen bonding interactions with biological targets. This property can be leveraged to design molecules with enhanced binding affinity by strategically positioning hydrogen bond donors or acceptors within the ring structure. The presence of multiple functional groups in 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate) provides numerous opportunities for such interactions, making it a versatile scaffold for drug discovery.
Recent advances in high-throughput screening (HTS) technologies have accelerated the process of identifying bioactive compounds from large libraries. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing a wealth of data for further analysis. The compound described here could be incorporated into HTS campaigns targeting nAChRs or other relevant receptors to identify hits with promising activity profiles.
The development of novel synthetic methodologies is another area where this compound holds promise. Efficient synthetic routes can reduce production costs and improve scalability, making it more feasible for industrial applications. Researchers may explore alternative synthetic pathways that minimize harsh reaction conditions or utilize greener solvents to enhance sustainability.
In conclusion, 2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate) represents an intriguing molecule with potential applications in pharmaceuticals. Its unique structural features suggest interactions with biological targets relevant to neurological disorders and anti-inflammatory conditions. Further research is warranted to fully elucidate its biological activity, pharmacokinetic properties, and synthetic feasibility.
380178-21-2 (2-((Benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl 2-(methylthio)nicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)